Cas no 157577-99-6 (Acid Black 234)

• Product Name: Acid Black 234
• CAS No: 157577-99-6
• MF: C₃₄H₂₆N₁₀Na₂O₉S₃
• MW: 860.806383609772
• CID: 65472
• PubChem ID: 136058971
• Update Time: 2025-04-18

Acid Black 234 Chemical and Physical Properties

Names and Identifiers

• Acid Black 234
• sodium,(6Z)-4-amino-3-[[4-[[4-[(2,4-diaminophenyl)diazenyl]phenyl]sulfonylamino]phenyl]diazenyl]-5-oxo-6-(phenylhydrazinylidene)naphthalene-2,7-disulfonate
• C.I. 30027
• 4-Amino-3-[2-[4-[[[4-[2-(2,4-diaminophenyl)diazenyl]phenyl]sulfonyl]amino]phenyl]diazenyl]-5-hydroxy-6-(2-phenyldiazenyl)-2,7-naphthalenedisulfonic acid sodium salt
• Black NB
• Acid Black BA
• Acid Black NBG
• Acid Black NB-G
• Dynacid Black 2N
• Lecotan Black GW
• Kemacid Black NBG
• C.I.Acid Black 234
• 2,7-Naphthalenedisulfonic acid, 4-amino-3-[[4-[[[4-[(2,4-diaminophenyl)azo]phenyl]sulfonyl]amino]phenyl]azo]-5-hydroxy-6-(phenylazo)-, disodium salt
• 2,7-Naphthalenedisulfonic acid,4-amino-3-[[4-[[[4-[(2,4-diaminophenyl)azo]phenyl]sulfonyl]amino]phenyl]azo]-5-hydroxy-6-(phenylazo)-, disodium salt
• DTXSID90890472
• C.I. Acid Black 234
• disodium;4-amino-3-[[4-[[4-[(2,4-diaminophenyl)diazenyl]phenyl]sulfonylamino]phenyl]diazenyl]-5-hydroxy-6-phenyldiazenylnaphthalene-2,7-disulfonate
• AKOS015914176
• NS00078180
• 157577-99-6

• Inchi： 1S/C34H28N10O9S3.2Na/c35-20-6-15-27(26(36)18-20)41-38-23-11-13-25(14-12-23)54(46,47)44-24-9-7-22(8-10-24)40-42-32-28(55(48,49)50)16-19-17-29(56(51,52)53)33(34(45)30(19)31(32)37)43-39-21-4-2-1-3-5-21;;/h1-18,44-45H,35-37H2,(H,48,49,50)(H,51,52,53);;/q;2*+1/p-2/b41-38+,42-40+,43-39+;;
• InChI Key： GLNHIAPTFHWQKY-UVHCWRHYSA-L
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC=CC=1)O)N)/N=N/C1C=CC(=CC=1)NS(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1N)N)(=O)=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 860.08400
• Monoisotopic Mass: 837.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 57
• Rotatable Bond Count: 9
• Complexity: 1830
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 355A^2

Experimental Properties

• PSA: 358.16000
• LogP: 12.20620